Cas no 156125-57-4 (Thymidine,2'-ethylidene-3',5'-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]-(9CI))

• Product Name: Thymidine,2'-ethylidene-3',5'-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]-(9CI)
• CAS No: 156125-57-4
• MF: C₂₄H₄₂N₂O₆Si₂
• MW: 510.771089076996
• CID: 98492
• Update Time: 2024-01-24

Thymidine,2'-ethylidene-3',5'-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine,2'-ethylidene-3',5'-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]-(9CI)
• Thymidine, 2'-ethylidene-3',5'-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]-
• 3',5'-O-(Tetraisopropyl-1,3-disiloxanediyl)-2'-ethylidenethymidine
• 6H-Furo[3,2-f]-1,3,5,2,4-trioxadisilocin,thymidine deriv.
• TSN-004 3',5'-TIPDS-rU3',5'-O-(1,1,3,3-tetraisopropyl-1,3-dis iloxanediyl) uridine
• Thymidine,2'-ethylidene-3',5'-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]-
• Thymidine, 2'-ethylidene-3',5'-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]- (9CI)

• Inchi： 1S/C24H42N2O6Si2/c1-11-19-21-20(30-23(19)26-12-18(10)22(27)25-24(26)28)13-29-33(14(2)3,15(4)5)32-34(31-21,16(6)7)17(8)9/h11-12,14-17,20-21,23H,13H2,1-10H3,(H,25,27,28)/t20-,21+,23-/m1/s1
• InChI Key： CPSHEMHCDIRJTG-FUPPJEDESA-N
• SMILES： O1[Si](C(C)C)(C(C)C)O[Si](O[C@H]2C(=CC)[C@H](N3C=C(C)C(=O)NC3=O)O[C@@H]2C1)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 510.258
• Monoisotopic Mass: 510.258
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3A^2

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• pka: 9.38±0.10(Predicted)